Cas no 90233-48-0 (Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester)

• Product name: Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
• CAS No: 90233-48-0
• MF: C₁₈H₁₈O₄
• MW: 298.333125591278
• CID: 791663
• PubChem ID: 71429673

Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-ethyl-, 4-(ethoxycarbonyl)phenyl ester
• (4-ethoxycarbonylphenyl) 4-ethylbenzoate
• DTXSID40848342
• 4-(Ethoxycarbonyl)phenyl 4-ethylbenzoate
• 90233-48-0

• Inchi： InChI=1S/C18H18O4/c1-3-13-5-7-15(8-6-13)18(20)22-16-11-9-14(10-12-16)17(19)21-4-2/h5-12H,3-4H2,1-2H3
• InChI Key： CNUQRGNERMDVKD-UHFFFAOYSA-N
• SMILES： CCC1=CC=C(C=C1)C(=O)OC2=CC=C(C=C2)C(=O)OCC

Computed Properties

• Exact Mass: 298.12050905g/mol
• Monoisotopic Mass: 298.12050905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 52.6Ų